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Compound of Interest

Compound Name: AG-370

Cat. No.: B176268

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AG-370, also known as NSC 651712, is a potent and selective inhibitor of the Platelet-Derived

Growth Factor (PDGF) receptor kinase, with an IC50 value of 20 µM in human bone marrow

fibroblasts.[1][2] It demonstrates significantly weaker inhibition of the Epidermal Growth Factor

(EGF) receptor.[1][2] As a critical tool in signal transduction research and a potential

therapeutic agent, understanding the safe handling and storage of AG-370 is paramount to

ensure the safety of laboratory personnel and the integrity of experimental results. This

document provides a comprehensive guide to the safe handling, storage, and disposal of AG-
370, based on available safety data and established laboratory best practices.
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Identifier Value Source

Product Name AG-370 [1][2]

Synonym NSC 651712 [1]

CAS Number 134036-53-6 [1][3]

Chemical Formula C15H9N5 [1]

Molecular Weight 259.3 g/mol [1]

Hazard Identification and GHS Classification
AG-370 is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazards:

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[3]

Acute Aquatic Toxicity (Category 1), H400: Very toxic to aquatic life.[3]

Chronic Aquatic Toxicity (Category 1), H410: Very toxic to aquatic life with long lasting

effects.[3]

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Precautionary Statements:[3]

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.
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P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.

P501: Dispose of contents/container to an approved waste disposal plant.

Safe Handling Protocols
Adherence to strict handling protocols is essential to minimize exposure risk and maintain a

safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against chemical exposure.
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Required Personal Protective Equipment

Lab Coat

Handling AG-370Safety Goggles/Glasses

Nitrile Gloves

Researcher

Wear

Wear

Wear
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

Report the Incident

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Disposal Considerations
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AG-370 is very toxic to aquatic life with long-lasting effects. [3]Therefore, it is imperative that it

is not released into the environment. [3]

Dispose of AG-370 and its containers in accordance with all local, state, and federal

regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Contaminated packaging should be treated as the product itself.

Physical and Chemical Properties
Property Value Source

Appearance Solid [1]

Purity ≥95% (cis/trans mixture) [1]

Solubility

DMF: 30 mg/ml, DMSO: 30

mg/ml, DMSO:PBS (pH 7.2)

(1:6): 0.1 mg/ml

[1]

λmax 260, 367 nm [1]

References
Material Safety Data Sheet # 370. SupplyHouse.com. [Link]

AG 370|134036-53-6|MSDS. DC Chemicals. [Link]

GHS Classification (Rev.11, 2025) Summary. PubChem. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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